![molecular formula C8H9N5 B2845295 [6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine CAS No. 926226-93-9](/img/structure/B2845295.png)
[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine” is a compound that belongs to the class of 1,2,4-triazole derivatives . These compounds are known for their potential as anticancer agents . The structure of these derivatives has been confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine”, involves the use of double CuAAC click chemistry . This process leads to the formation of bis-tridentate ligands .Molecular Structure Analysis
The molecular structure of “[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine” and similar compounds is confirmed by various spectroscopic techniques. These include IR, which provides information about the functional groups present in the molecule, 1 H-NMR, which gives insights into the hydrogen environments and connectivity, and Mass spectroscopy, which can provide the molecular weight and structural information .Chemical Reactions Analysis
The chemical reactions involving “[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine” and similar compounds often lead to the formation of complex structures. For instance, the self-assembly of bis-tridentate ligands can lead to the spontaneous formation of [2 × 2] grid-like metal complexes .Physical And Chemical Properties Analysis
The physical and chemical properties of “[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine” and similar compounds can be determined using various techniques. For example, the melting point can be determined experimentally . Spectroscopic techniques like IR can provide information about the functional groups present .Scientific Research Applications
HSP90 Inhibitors
Compounds with a 1,2,3-triazol-1-yl motif have been used in the design and synthesis of HSP90 inhibitors . HSP90 (Heat Shock Protein 90) is a promising anticancer drug target, which could be employed to construct HSP90 inhibitors-based drug conjugates for selective tumor therapy . These compounds have shown significant HSP90α binding affinity .
Anticancer Agents
A series of 1,2,4-triazol-1-yl benzoic acid hybrids were synthesized and evaluated for their anticancer activities . Some of these hybrids exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines .
Cytotoxic Activity
Substituted 1,2,3-triazol-1-yl compounds have been used in the design and synthesis of derivatives with cytotoxic activity . These compounds have been screened for their in vitro cytotoxic activity against various cancer cell lines .
Catalysts in Azide-Acetylene Cycloaddition
A polytriazolylamine ligand, which stabilizes Cu (I) towards disproportionation and oxidation, has been used to enhance its catalytic effect in the azide-acetylene cycloaddition .
Design and Development of Anticancer Molecules
1,2,4-Triazole benzoic acid hybrids could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules .
Inhibition of Proliferation of Cancer Cells
Compounds with a 1,2,4-triazol-1-yl motif have been shown to inhibit the proliferation of cancer cells by inducing apoptosis .
Safety And Hazards
The safety of 1,2,4-triazole derivatives, including “[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine”, is an important aspect of their study. In vitro cytotoxic evaluations are often performed to assess their safety. For instance, some of the synthesized compounds have shown proper selectivity against normal and cytotoxic cancerous cell lines .
Future Directions
The future directions in the study of “[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine” and similar compounds involve the discovery and development of more effective and potent anticancer agents . The design and development of more selective and potent molecules can be achieved by using 1,2,4-triazole derivatives as a structural optimization platform .
properties
IUPAC Name |
[6-(1,2,4-triazol-1-yl)pyridin-3-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5/c9-3-7-1-2-8(11-4-7)13-6-10-5-12-13/h1-2,4-6H,3,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYKBIOMRHSNXDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CN)N2C=NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine | |
CAS RN |
926226-93-9 |
Source
|
Record name | [6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.